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Compound of Interest

Compound Name: 4-(Methylthio)phenylboronic acid

Cat. No.: B1333548 Get Quote

Essential Safety and Handling Guide for 4-
(Methylthio)phenylboronic acid
For Researchers, Scientists, and Drug Development Professionals: A procedural guide to the

safe handling, storage, and disposal of 4-(Methylthio)phenylboronic acid, ensuring

laboratory safety and operational integrity.

This document provides immediate and essential safety protocols for personnel handling 4-
(Methylthio)phenylboronic acid. Adherence to these guidelines is critical to mitigate risks and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
4-(Methylthio)phenylboronic acid is classified as a hazardous substance. It is crucial to use

appropriate Personal Protective Equipment (PPE) to prevent exposure.[1]

Table 1: Hazard Identification
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Hazard Classification Description
Precautionary Statement
Codes

Skin Irritation Causes skin irritation.[1]
P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Irritation
Causes serious eye irritation.

[1]

P280, P305+P351+P338,

P337+P313

Specific target organ toxicity

(single exposure)

May cause respiratory

irritation.[1]

P261, P271, P304+P340,

P312

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Standard

Respiratory Protection

Dust mask type N95 (US) or

type P1 (EN143) respirator

filter.[2]

NIOSH (US) or EN 143 (EU)

Eye Protection

Safety glasses with side-

shields or tight-sealing safety

goggles.[1]

ANSI Z87.1 (US) or EN 166

(EU)

Hand Protection
Protective gloves (e.g., Nitrile

rubber).
EN 374

Skin and Body Protection

Protective clothing, lab coat,

and protective boots if

necessary.

Step-by-Step Handling and Operational Plan
Follow these procedures to ensure the safe handling of 4-(Methylthio)phenylboronic acid
from receipt to disposal.

Inspect Container: Upon receipt, visually inspect the container for any damage or leaks.
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Storage Conditions: Store in a tightly closed container in a cool, dry, and dark place. The

substance should be kept away from incompatible materials such as strong oxidizing agents.

[1]

Ventilation: Store in a well-ventilated area.[1][3]

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize dust generation and inhalation.[3] Ensure that eyewash

stations and safety showers are readily accessible.[1]

Donning PPE: Before handling, put on all required PPE as specified in Table 2.

Weighing and Transfer: To prevent dust dispersion, carefully weigh and transfer the

powdered substance. Avoid creating dust clouds.

After Handling: Wash hands and face thoroughly after handling the substance.[1]

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] If skin irritation occurs,

seek medical advice.[1] Remove and wash

contaminated clothing before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Seek medical attention if

symptoms occur.[1]
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Disposal Plan
Proper disposal of 4-(Methylthio)phenylboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material in a suitable, closed container labeled for chemical

waste.[1] Do not mix with other waste.

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][3] One possible method is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.

Contaminated Containers: Handle uncleaned containers in the same manner as the product

itself.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates the procedural flow for the safe management of 4-
(Methylthio)phenylboronic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1333548#personal-protective-equipment-for-
handling-4-methylthio-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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